Cas no 109737-27-1 (3-(2-aminoacetamido)benzamide)

• Product Name: 3-(2-aminoacetamido)benzamide
• CAS No: 109737-27-1
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD14605145
• CID: 3601231
• PubChem ID: 354631
• Update Time: 2025-05-19

3-(2-aminoacetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-[(aminoacetyl)amino]-
• 3-(2-aminoacetamido)benzamide
• AKOS010510781
• KWJCZOWXQHTHDW-UHFFFAOYSA-N
• EN300-898281
• 109737-27-1
• 3-aminoacetamidobenzamide
• SCHEMBL3646401

• MDL： MFCD14605145
• Inchi： 1S/C9H11N3O2/c10-5-8(13)12-7-3-1-2-6(4-7)9(11)14/h1-4H,5,10H2,(H2,11,14)(H,12,13)
• InChI Key： KWJCZOWXQHTHDW-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 193.085126602Da
• Monoisotopic Mass: 193.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 98.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2-aminoacetamido)benzamide

3-(2-Aminoacetamido)benzamide: A Comprehensive Overview

3-(2-Aminoacetamido)benzamide, also known by its CAS number 109737-27-1, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, with the molecular formula C9H11N3O, belongs to the class of benzamides and is characterized by its aminoacetamido substituent attached to the benzene ring. The structure of 3-(2-aminoacetamido)benzamide makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and materials science.

The synthesis of 3-(2-aminoacetamido)benzamide typically involves a multi-step process, often starting with the preparation of the corresponding benzoyl chloride intermediate. This intermediate is then subjected to nucleophilic acyl substitution reactions with aminoacetic acid derivatives to form the desired product. Recent advancements in catalytic methods and green chemistry have made the synthesis of this compound more efficient and environmentally friendly. Researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize reaction conditions, reducing both time and energy consumption.

The chemical properties of 3-(2-aminoacetamido)benzamide are influenced by its functional groups. The amide group imparts stability and hydrogen bonding capabilities, while the amino group introduces basicity and potential for further functionalization. These properties make the compound suitable for applications requiring specific interactions, such as drug delivery systems or as a precursor for more complex molecules. Recent studies have highlighted its role as a building block in medicinal chemistry, where it serves as a scaffold for designing bioactive compounds targeting various therapeutic areas.

In terms of biological activity, 3-(2-aminoacetamido)benzamide has shown promise in preliminary assays for enzyme inhibition and receptor binding. For instance, researchers have investigated its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's ability to modulate HDAC activity suggests its potential as a lead molecule for developing anti-cancer agents. Additionally, studies have explored its role in modulating ion channels, which could be relevant for treating neurological disorders.

The application of 3-(2-aminoacetamido)benzamide extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a candidate for polymer synthesis, particularly in the development of biodegradable polymers for biomedical applications. Recent research has focused on incorporating this compound into polymeric networks to enhance their mechanical properties and biocompatibility.

In conclusion, 3-(2-aminoacetamido)benzamide, with its unique structure and versatile properties, represents a valuable compound in contemporary chemical research. Its potential applications span across pharmaceuticals, agrochemicals, and materials science, making it a subject of continued interest for scientists and industry professionals alike. As research progresses, further insights into its biological activity and synthetic optimization will undoubtedly unlock new opportunities for this intriguing molecule.